Long-chain fatty acids
Long-chain fatty acids are a class of organic compounds with carbon chains ranging from 14 to 24 carbons in length, typically found naturally in various organisms and used extensively in the food, pharmaceuticals, and cosmetic industries. These fatty acids are characterized by their long carbon chains, which provide unique physical properties such as higher melting points compared to short-chain counterparts. In cosmetics, they are prized for their ability to create a smooth texture and impart moisturizing benefits due to their affinity with water. In pharmaceutical applications, long-chain fatty acids can serve as emollients or act as precursors in the synthesis of other compounds. Additionally, they play crucial roles in maintaining cellular integrity and structural support within biological membranes. Their versatile nature makes them indispensable in formulating a wide range of products from skincare to dietary supplements.
